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tolyl)propanoic acid

Cat. No.: B1336542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-3-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid, a derivative of β-amino

propanoic acid, belongs to a class of compounds with significant potential in medicinal

chemistry and drug development. The presence of the tert-butoxycarbonyl (Boc) protecting

group makes it a valuable building block in the synthesis of peptides and other complex organic

molecules. The o-tolyl moiety introduces specific steric and electronic properties that can

influence the biological activity and pharmacokinetic profile of molecules incorporating this

scaffold. This technical guide provides a summary of the available physicochemical properties,

detailed experimental protocols for its synthesis and purification, and an overview of its

potential applications.

Core Properties
While specific experimental data for (S)-3-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic
acid is limited in publicly available literature, its properties can be reliably predicted based on

its chemical structure and comparison with its close structural analog, the m-tolyl isomer.
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The following table summarizes the key physicochemical properties. Data for the o-tolyl isomer

is predicted, while data for the m-tolyl isomer is provided for comparison from established

databases.

Property

(S)-3-((tert-
Butoxycarbonyl)amino)-3-
(o-tolyl)propanoic acid
(Predicted)

(S)-3-((tert-
Butoxycarbonyl)amino)-3-
(m-tolyl)propanoic acid[1]

Molecular Formula C₁₅H₂₁NO₄ C₁₅H₂₁NO₄

Molecular Weight 279.33 g/mol 279.33 g/mol

CAS Number 499995-74-3 499995-75-4

Appearance White to off-white solid Not specified

Melting Point Not available Not available

Boiling Point Not available Not available

Solubility
Soluble in methanol, ethanol,

ethyl acetate
Not specified

pKa ~4-5 (carboxylic acid) Not specified

XLogP3 ~2.3 2.3

Hydrogen Bond Donor Count 2 2

Hydrogen Bond Acceptor

Count
4 4

Rotatable Bond Count 6 6

Experimental Protocols
Detailed experimental data for the synthesis and purification of (S)-3-((tert-
Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid are not extensively reported. However,

standard and well-established protocols for the Boc protection of amino acids and subsequent

purification are readily applicable.
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Synthesis: Boc Protection of (S)-3-amino-3-(o-
tolyl)propanoic acid
This protocol describes a general method for the N-protection of a β-amino acid using di-tert-

butyl dicarbonate (Boc)₂O.

Materials:

(S)-3-amino-3-(o-tolyl)propanoic acid

Di-tert-butyl dicarbonate ((Boc)₂O)

1,4-Dioxane

Water

Sodium hydroxide (NaOH)

Ethyl acetate

1 M Hydrochloric acid (HCl)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Dissolve (S)-3-amino-3-(o-tolyl)propanoic acid in a 1:1 mixture of 1,4-dioxane and water.

Adjust the pH of the solution to 9-10 by the dropwise addition of a 1 M NaOH solution while

stirring in an ice bath.

To this basic solution, add a solution of di-tert-butyl dicarbonate (1.1 equivalents) in 1,4-

dioxane dropwise over 30 minutes.

Allow the reaction mixture to warm to room temperature and stir overnight.
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Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, concentrate the mixture under reduced pressure to remove

the dioxane.

Wash the remaining aqueous solution with ethyl acetate to remove any unreacted (Boc)₂O

and byproducts.

Cool the aqueous layer in an ice bath and acidify to pH 2-3 with 1 M HCl.

Extract the product with ethyl acetate (3 x volumes).

Combine the organic extracts, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude

product.

Purification: Recrystallization
The crude (S)-3-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid can be purified by

recrystallization.

Materials:

Crude (S)-3-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid

Ethyl acetate

Hexane

Procedure:

Dissolve the crude product in a minimal amount of hot ethyl acetate.

Slowly add hexane to the hot solution with stirring until a slight turbidity persists.

If necessary, add a few drops of hot ethyl acetate to redissolve the precipitate and obtain a

clear solution.
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Allow the solution to cool slowly to room temperature, during which crystals should form.

For complete crystallization, place the flask in an ice bath for 1-2 hours.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold hexane.

Dry the purified crystals under vacuum.
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Synthesis of (S)-3-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid.
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Purification by Recrystallization.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1336542?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biological Activity and Signaling Pathways
As of the date of this publication, there is no specific information available in the peer-reviewed

scientific literature regarding the biological activity or the involvement of (S)-3-((tert-
Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid in any signaling pathways. Its structural

similarity to other β-amino acid derivatives suggests potential applications as a peptidomimetic

or a building block for bioactive molecules, but this remains to be experimentally verified.

Conclusion
(S)-3-((tert-Butoxycarbonyl)amino)-3-(o-tolyl)propanoic acid is a chiral building block with

potential utility in synthetic and medicinal chemistry. While specific experimental data for this

compound is scarce, its synthesis and purification can be achieved through well-established

protocols for Boc-protected amino acids. The predicted physicochemical properties provide a

useful starting point for its application in research and development. Further studies are

required to elucidate its specific biological activities and to explore its potential as a component

of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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